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Compound of Interest

Compound Name: 1,1-Undecanediol

Cat. No.: B14006925

Get Quote

Spectroscopic Characterization Guide: 1,1-
Undecanediol[1]
Molecular Weight: 188.31 g/mol [1][2][3][4][5]

Executive Technical Summary
1,1-Undecanediol is a geminal diol (gem-diol) formed by the hydration of Undecanal.[1] Unlike

terminal diols (e.g., 1,11-Undecanediol), 1,1-Undecanediol exists in a dynamic equilibrium with

its parent aldehyde, Undecanal, and water.[1]

While often transient in solution, long-chain gem-diols can be isolated as solids under specific

conditions or observed in aqueous media.[1] This guide focuses on distinguishing the 1,1-diol

species from the aldehyde using spectroscopic markers.

Key Analytical Challenge:

In Anhydrous Solvents (

): Equilibrium heavily favors the aldehyde (Undecanal).[1]
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In Aqueous/Protic Solvents (

, DMSO-

+

): The 1,1-diol population increases.[1]

Mass Spectrometry: The molecular ion (

) of the diol is rarely observed due to rapid in-source dehydration (

).[1]

Chemical Profile & Equilibrium[1][6]
The structural identification relies on observing the shift from the

carbonyl carbon/proton to the

methine center of the diol.[1]

Equilibrium Diagram (DOT Visualization)
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Figure 1: The hydration equilibrium between Undecanal and 1,1-Undecanediol.[1] The stability

of the diol form is solvent-dependent.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body-img#spectroscopic-data-nmr-ir-mass-spec-for-1-1-undecanediol
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body#spectroscopic-data-nmr-ir-mass-spec-for-1-1-undecanediol
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR is the definitive method for quantifying the ratio of 1,1-diol to aldehyde.[1]

Proton NMR ( -NMR)
Solvent Considerations: In

, the aldehyde signal dominates.[1] To observe the 1,1-diol, use DMSO-

with added

or analyze the solid state if isolated.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal
Undecanal
(Aldehyde)

1,1-
Undecanediol
(Gem-Diol)

Multiplicity Interpretation

C(1)-H 9.76 ppm 4.70 - 5.10 ppm
Triplet (

)

Diagnostic Shift.

The deshielded

aldehyde proton

moves upfield to

the methine

region upon

hydration.[1]

-OH N/A 5.5 - 6.5 ppm Broad

Exchangeable

protons.[1]

Visible in DMSO-

; disappears in

.

C(2)-H2 2.42 ppm ~1.50 ppm Multiplet

-protons are less

deshielded in the

diol form

compared to the

aldehyde.[1]

Terminal CH3 0.88 ppm 0.88 ppm Triplet

Unaffected by

head-group

equilibrium.[1]

Bulk CH2 1.2 - 1.4 ppm 1.2 - 1.4 ppm Multiplet
Alkyl chain

backbone.[1]

Protocol for Validation:

Dissolve sample in DMSO-

.[1]

Acquire baseline spectrum (expect aldehyde peak at 9.76 ppm).[1]
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Add 10

or trace acid.[1]

Observe the decrease of 9.76 ppm signal and emergence of the methine triplet at ~4.8 ppm.

Carbon NMR ( -NMR)
The hybridization change from

to

causes a massive chemical shift change (>100 ppm).[1]

Carbon Position
Undecanal (

ppm)

1,1-Undecanediol (

ppm)
Note

C1 (Functional) 202.9 (C=O) 90.0 - 92.0 (C-OH)

Primary Confirmation.

The carbonyl peak

disappears; a

hemiacetal/hydrate

peak appears near 90

ppm.[1]

C2 (

-CH2)
43.9 ~34.0

Significant upfield shift

due to loss of carbonyl

anisotropy.

C3 (

-CH2)
22.1 ~25.0 Minor shift.

Terminal CH3 14.1 14.1 Constant.

Infrared Spectroscopy (FT-IR)
IR is useful for rapid solid-state assessment (ATR) to determine if the material is the hydrate

(solid) or the aldehyde (liquid).

1,1-Undecanediol (Solid/Hydrate):
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O-H Stretch: Strong, broad absorption at 3200–3400 cm⁻¹.[1]

C-O Stretch: Strong bands at 1000–1100 cm⁻¹.[1]

C=O Stretch:Absent or very weak (residual aldehyde) at 1720 cm⁻¹.[1]

Undecanal (Liquid/Aldehyde):

C=O Stretch: Sharp, intense peak at 1720–1730 cm⁻¹.[1]

C-H (Aldehyde): "Fermi doublet" at 2720 and 2820 cm⁻¹ (Diagnostic for aldehydes).[1]

O-H Stretch: Absent.

Mass Spectrometry (MS)[6]
Critical Note: 1,1-Undecanediol is thermally unstable.[1] Under standard Electron Ionization

(EI) or even softer ionization methods, it readily dehydrates.[1]

Fragmentation Pathway
The mass spectrum of 1,1-Undecanediol will almost invariably resemble Undecanal due to in-

source dehydration.[1]

Molecular Ion (Diol): m/z 188 (Rarely seen).[1]

Observed Molecular Ion (Aldehyde): m/z 170 (

).[1]

Base Peak: m/z 44 or 57 (typical alkane/aldehyde fragments).[1]

Diagnostic Loss:

(Water) and

(

).[1]
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MS Fragmentation Logic (DOT Visualization)
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Figure 2: Mass spectrometry fragmentation logic.[1] The 1,1-diol dehydrates to the aldehyde

m/z 170, which then fragments via McLafferty rearrangement.[1]

Experimental Protocols
Protocol A: Distinguishing 1,1-Diol from 1,11-Diol
Note: 1,11-Undecanediol (CAS 765-04-8) is a stable terminal diol and a common isomer.[1]

Run

-NMR in

:

1,11-Undecanediol: Shows a triplet at ~3.6 ppm (

-OH) integrating for 4 protons.[1] No aldehyde peak.[1]

1,1-Undecanediol: Shows an aldehyde peak at 9.76 ppm (due to dehydration in

) or a methine triplet at ~4.8 ppm (if stable).[1]
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Solubility Test:

1,11-Undecanediol is a stable solid (MP ~62°C).[1]

1,1-Undecanediol (hydrate) is often a waxy solid that melts/reverts to liquid aldehyde (MP

~20-30°C) upon gentle heating.

Protocol B: Stabilization for Analysis
To capture the 1,1-diol spectrum:

Solvent: Use DMSO-

or Acetone-

containing 10%

.[1]

Temperature: Cool the probe to 0°C or -10°C to slow the exchange rate and favor the

hydrate form.

Acquisition: Acquire data immediately after sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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